Cas no 299397-03-8 (4(3H)-Pyrimidinone,2-(1-hydroxyethyl)-)

4(3H)-Pyrimidinone,2-(1-hydroxyethyl)- structure
299397-03-8 structure
Product Name:4(3H)-Pyrimidinone,2-(1-hydroxyethyl)-
CAS No:299397-03-8
MF:C6H8N2O2
MW:140.139921188354
CID:249329
PubChem ID:11018949
Update Time:2025-04-19

4(3H)-Pyrimidinone,2-(1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,2-(1-hydroxyethyl)-
    • 2-(1-hydroxyethyl)pyrimidin-4(3H)-one
    • (1-hydroxycyclopentyl)(phenyl)acetic acid
    • (1-hydroxy-cyclopentyl)-phenyl-acetic acid
    • (1-Hydroxycyclopentyl)phenylacetic acid
    • (1-Hydroxy-cyclopentyl)-phenyl-essigsaeure
    • < 1-Hydroxy-cyclopentyl> -phenyl-essigsaeure
    • 2-(1-hydroxy-ethyl)-3H-pyrimidin-4-one
    • 2-(1-hydroxyethyl)pyrimidin-4(3H)-on
    • 2-(1RS-Hydroxy-ethyl)-3H-pyrimidin-4-one
    • 2-(hydroxycyclopentyl)-2-phenylacetic acid
    • AC1L3LUV
    • Oprea1_693654
    • STOCK1S-04130
    • SureCN628303
    • SB56758
    • 299397-03-8
    • 4(1h)-pyrimidinone,2-(1-hydroxyethyl)-
    • SCHEMBL509054
    • PSUSZVMSXODUAH-UHFFFAOYSA-N
    • Inchi: 1S/C6H8N2O2/c1-4(9)6-7-3-2-5(10)8-6/h2-4,9H,1H3,(H,7,8,10)
    • InChI Key: PSUSZVMSXODUAH-UHFFFAOYSA-N
    • SMILES: OC(C)C1=NC=CC(N1)=O

Computed Properties

  • Exact Mass: 140.058577502g/mol
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 61.7Ų
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